![molecular formula C15H26F2N2O2 B3115566 Tert-butyl 3',3'-difluoro-1,4'-bipiperidine-1'-carboxylate CAS No. 2101206-97-5](/img/structure/B3115566.png)
Tert-butyl 3',3'-difluoro-1,4'-bipiperidine-1'-carboxylate
Overview
Description
Scientific Research Applications
Stereoselective Syntheses
Stereoselective synthesis is a critical aspect of organic chemistry, allowing for the preparation of compounds with specific configurations. For example, the stereoselective synthesis of substituted tert-butyl 3-allyl-4-hydroxypiperidine-1-carboxylate derivatives has been achieved. These compounds were synthesized through reactions with L-selectride, leading to cis isomers in quantitative yield. This method highlights the potential of tert-butyl-substituted piperidine derivatives for stereoselective synthesis, which could be relevant for the synthesis of biologically active molecules or materials with specific optical properties (Boev et al., 2015).
Synthesis of Substituted Piperidines
Substituted piperidines are valuable in medicinal chemistry and materials science. The synthesis of tert-butyl trans-4-ethynyl-3-hydroxypiperidine-1-carboxylate and its conversion into 1,4- and 1,5-disubstituted 1,2,3-triazoles through 1,3-dipolar cycloaddition reactions demonstrates the versatility of tert-butyl-substituted piperidine derivatives in organic synthesis. Such reactions enable the creation of diverse molecular architectures, which can be useful in drug discovery and the development of new materials (Harmsen et al., 2011).
Novel Protecting Groups for Fluorous Synthesis
The development of novel protecting groups for use in fluorous synthesis is an area of significant interest. Fluorinated analogues of tert-butyl alcohol have been explored as reagents for the protection of carboxylic acids in fluorous synthesis. Such protecting groups can facilitate the separation and purification of reaction products, enhancing the efficiency of synthetic processes. This research area might offer insights into the development of new methodologies for the synthesis and manipulation of complex organic molecules, including those with tert-butyl and fluorinated motifs (Pardo et al., 2001).
Safety and Hazards
properties
IUPAC Name |
tert-butyl 3,3-difluoro-4-piperidin-1-ylpiperidine-1-carboxylate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H26F2N2O2/c1-14(2,3)21-13(20)19-10-7-12(15(16,17)11-19)18-8-5-4-6-9-18/h12H,4-11H2,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DKJQWXHZBGORRW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(C(C1)(F)F)N2CCCCC2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H26F2N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801134731 | |
Record name | [1,4′-Bipiperidine]-1′-carboxylic acid, 3′,3′-difluoro-, 1,1-dimethylethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801134731 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
304.38 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2101206-97-5 | |
Record name | [1,4′-Bipiperidine]-1′-carboxylic acid, 3′,3′-difluoro-, 1,1-dimethylethyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2101206-97-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | [1,4′-Bipiperidine]-1′-carboxylic acid, 3′,3′-difluoro-, 1,1-dimethylethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801134731 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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